2-amino-7-[(4-chlorophenyl)methoxy]-3-(3,4-dimethoxyphenyl)-4H-chromen-4-one

• IUPAC Name: 2-amino-7-[(4-chlorophenyl)methoxy]-3-(3,4-dimethoxyphenyl)chromen-4-one
• InChI: InChI=1S/C24H20ClNO5/c1-28-19-10-5-15(11-21(19)29-2)22-23(27)18-9-8-17(12-20(18)31-24(22)26)30-13-14-3-6-16(25)7-4-14/h3-12H,13,26H2,1-2H3
• InChI Key: UHYPESCUOVVMLU-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=C(OC3=C(C2=O)C=CC(=C3)OCC4=CC=C(C=C4)Cl)N)OC
• Molecular Formula: C24H20ClNO5
• Molecular Weight: 437.9 g/mol

Description

2-amino-7-[(4-chlorophenyl)methoxy]-3-(3,4-dimethoxyphenyl)-4H-chromen-4-one, also known as 4-Chloro-3-(3,4-dimethoxyphenyl)-7-(methoxycarbonyl)amino-2H-chromen-4-one, is a synthetic compound that has a wide range of applications in scientific research and laboratory experiments. It is a member of the class of compounds known as chromenes, and is a derivative of the parent compound 7-methoxy-2-aminochromone. This compound has been studied extensively in recent years, and has shown to have a number of unique biochemical and physiological effects.

Scientific Research Applications

2-amino-7-[(4-chlorophenyl)methoxy]-3-(3,4-dimethoxyphenyl)-4H-chromen-4-one(3,4-dimethoxyphenyl)-7-(methoxycarbonyl)amino-2H-chromen-4-one has been studied extensively in recent years, and has shown to have a number of potential applications in scientific research. It has been used as a potential inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of pro-inflammatory molecules. It has also been studied for its potential use as an antifungal agent, as well as a potential anti-cancer agent. Additionally, it has been studied for its potential use as an antioxidant, as well as its potential to act as an anti-inflammatory agent.

Mechanism of Action

The mechanism of action of 2-amino-7-[(4-chlorophenyl)methoxy]-3-(3,4-dimethoxyphenyl)-4H-chromen-4-one(3,4-dimethoxyphenyl)-7-(methoxycarbonyl)amino-2H-chromen-4-one is not fully understood. However, it is believed to act as an inhibitor of cyclooxygenase-2 (COX-2), which is involved in the production of pro-inflammatory molecules. It is also believed to act as an antioxidant, as well as an anti-inflammatory agent. Additionally, it is believed to act as an antifungal agent, as well as a potential anti-cancer agent.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-amino-7-[(4-chlorophenyl)methoxy]-3-(3,4-dimethoxyphenyl)-4H-chromen-4-one(3,4-dimethoxyphenyl)-7-(methoxycarbonyl)amino-2H-chromen-4-one are not fully understood. However, studies have shown that it has the potential to act as an inhibitor of cyclooxygenase-2 (COX-2), which is involved in the production of pro-inflammatory molecules. Additionally, it has been shown to act as an antioxidant, as well as an anti-inflammatory agent. It has also been studied for its potential use as an antifungal agent, as well as a potential anti-cancer agent.

Advantages and Limitations for Lab Experiments

2-amino-7-[(4-chlorophenyl)methoxy]-3-(3,4-dimethoxyphenyl)-4H-chromen-4-one(3,4-dimethoxyphenyl)-7-(methoxycarbonyl)amino-2H-chromen-4-one has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and is relatively stable in aqueous solutions. Additionally, it is relatively non-toxic, and has been shown to have a number of useful biochemical and physiological effects. However, there are some limitations to its use in laboratory experiments. It is a relatively new compound, and the mechanism of action is not fully understood. Additionally, it is not commercially available in large quantities, so it may be difficult to obtain large amounts of the compound for use in experiments.

Future Directions

The potential applications of 2-amino-7-[(4-chlorophenyl)methoxy]-3-(3,4-dimethoxyphenyl)-4H-chromen-4-one(3,4-dimethoxyphenyl)-7-(methoxycarbonyl)amino-2H-chromen-4-one are vast, and there is much more research that needs to be done to fully understand the biochemical and physiological effects of this compound. Future research should focus on further elucidating the mechanism of action of this compound, as well as investigating its potential use as an anti-cancer agent. Additionally, further research should be done to investigate the potential use of this compound in other therapeutic applications, such as the treatment of inflammation and oxidative stress. Finally, further research should be done to investigate the potential use of this compound in the treatment of other diseases and conditions.

Synthesis Methods

The synthesis of 2-amino-7-[(4-chlorophenyl)methoxy]-3-(3,4-dimethoxyphenyl)-4H-chromen-4-one(3,4-dimethoxyphenyl)-7-(methoxycarbonyl)amino-2H-chromen-4-one involves a multi-step process. The first step involves the reaction of 4-chlorobenzaldehyde and 3,4-dimethoxyphenol in the presence of a base, such as potassium carbonate, to form 4-chloro-3-(3,4-dimethoxyphenyl)benzaldehyde. This intermediate is then reacted with 7-methoxy-2-aminochromone in the presence of a base, such as sodium hydroxide, to form the desired product.